![molecular formula C9H9BrO B6236528 5-bromo-3-methyl-2,3-dihydro-1-benzofuran CAS No. 2648956-59-4](/img/no-structure.png)
5-bromo-3-methyl-2,3-dihydro-1-benzofuran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-2,3-dihydrobenzofuran is an organic building block that can be used in the synthesis of Darifenacin, a drug used to treat urinary incontinence .
Synthesis Analysis
Benzofuran synthesis involves a convenient metal-free cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans and 2-arylnaphthofurans mediated by hypervalent iodine reagents . Substituted benzofurans were synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C- and O-allyl isomerization followed by ring-closing metathesis .Molecular Structure Analysis
The molecular structure of 5-bromo-3-(bromomethyl)-2,3-dihydro-1-benzofuran is represented by the InChI code: 1S/C9H8Br2O/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,6H,4-5H2 .Chemical Reactions Analysis
The 4-position of the benzofuran may be substituted or unsubstituted but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups .Physical And Chemical Properties Analysis
5-Bromo-2,3-dihydrobenzofuran is a white to light yellow crystal powder .Mechanism of Action
Future Directions
Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds . For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . Novel methods for constructing benzofuran rings have been discovered in recent years .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-3-methyl-2,3-dihydro-1-benzofuran involves the bromination of 3-methyl-2,3-dihydro-1-benzofuran using a brominating agent.", "Starting Materials": [ "3-methyl-2,3-dihydro-1-benzofuran", "Brominating agent (e.g. N-bromosuccinimide, bromine, etc.)", "Solvent (e.g. chloroform, dichloromethane, etc.)", "Catalyst (e.g. iron(III) bromide, aluminum bromide, etc.)" ], "Reaction": [ "Dissolve 3-methyl-2,3-dihydro-1-benzofuran in a suitable solvent.", "Add the brominating agent to the reaction mixture.", "Add a catalyst to the reaction mixture to facilitate the bromination reaction.", "Stir the reaction mixture at a suitable temperature until the reaction is complete.", "Isolate the product by filtration or extraction.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2648956-59-4 |
Molecular Formula |
C9H9BrO |
Molecular Weight |
213.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.